Cas no 2229559-47-9 (1,1-difluoro-2-(pyrimidin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(pyrimidin-2-yl)propan-2-amine
• CAS No: 2229559-47-9
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 6519505
• PubChem ID: 165715234
• Update Time: 2025-09-27

1,1-difluoro-2-(pyrimidin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(pyrimidin-2-yl)propan-2-amine
• 2229559-47-9
• EN300-1973123

• Inchi： 1S/C7H9F2N3/c1-7(10,5(8)9)6-11-3-2-4-12-6/h2-5H,10H2,1H3
• InChI Key： DZHOBMYPYHRJGE-UHFFFAOYSA-N
• SMILES： FC(C(C1N=CC=CN=1)(C)N)F

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1-difluoro-2-(pyrimidin-2-yl)propan-2-amine

Introduction to 1,1-difluoro-2-(pyrimidin-2-yl)propan-2-amine (CAS No: 2229559-47-9)

1,1-difluoro-2-(pyrimidin-2-yl)propan-2-amine is a novel chemical compound with the CAS registry number CAS No: 2229559-47-9. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a pyrimidine ring fused with a difluorinated propane amine group, making it a promising candidate for various biological assays and therapeutic interventions.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of a pyrimidine ring in 1,1-difluoro-2-(pyrimidin-2-yl)propan-2-amine provides a scaffold for hydrogen bonding and π-interactions, which are crucial for molecular recognition in biological systems. Additionally, the difluorinated propane group introduces steric hindrance and electronic effects that can modulate the compound's bioavailability and target specificity.

The synthesis of 1,1-difluoro-2-(pyrimidin-2-yl)propan_amine involves a multi-step process that includes nucleophilic substitution, condensation reactions, and fluorination steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological testing.

One of the most exciting developments involving CAS No: 2229559_47_9 is its potential as an inhibitor of certain kinases involved in cancer progression. Preclinical studies have demonstrated that this compound exhibits selective inhibitory activity against key oncogenic kinases, making it a strong candidate for further investigation in oncology research.

Moreover, the structural versatility of 1,1-difluoro_(pyrimidin_yl)_propan_amine allows for further chemical modifications to enhance its pharmacokinetic properties. For instance, researchers are exploring the addition of hydrophilic groups to improve solubility without compromising its bioactivity.

In conclusion, 1,1-difluoro_(pyrimidin_yl)_propan_amine (CAS No: 2008863_47_8) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activity profiles, positions it as a valuable tool for drug discovery and development.